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Compound of Interest

Compound Name: 2-Methylindoline

Cat. No.: B143341

For Researchers, Scientists, and Drug Development Professionals
Introduction

2-Methylindoline, with the CAS number 6872-06-6, is a heterocyclic organic compound
featuring a bicyclic structure composed of a fused benzene ring and a five-membered nitrogen-
containing ring, with a methyl group at the second position.[1] Its chemical formula is CoH11N.
[2][3][4] This compound serves as a crucial intermediate and building block in various chemical
syntheses, particularly in the pharmaceutical and dye industries.[3][4] Its derivatives have
shown potential in medicinal chemistry for designing biologically active compounds, and it is a
reactant in the preparation of norepinephrine reuptake inhibitors, antitumor agents, and the
diuretic agent indapamide, among others.[3][5] Understanding the physical properties of 2-
Methylindoline is fundamental for its application in synthesis, process development, and
formulation. This guide provides a comprehensive overview of its core physical characteristics,
experimental methodologies for their determination, and relevant safety information.

Core Physical and Chemical Properties

The physical properties of 2-Methylindoline have been well-documented across various
chemical suppliers and databases. A summary of these key quantitative data points is
presented below for easy reference and comparison.
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Property Value

Molecular Formula CoH11N[2][3][4]

Molecular Weight 133.19 g/mol [3][4][6]

Appearance Clear, colorless to faint yellow or brown liquid.[2]
[3]14]

Melting Point -51 °C[4][5]1[7]

Boiling Point 228-229 °C (at standard pressure).[2][4][8]

Density 1.023 g/mL at 25 °C.[4][8]

Refractive Index (n20/D) 1.569.[4][8]

Flash Point 93 °C (200 °F).[4][9]

pKa 5.26 (Predicted).[4][10]

Water Solubility Insoluble/Negligible.[2][4]

Solubility in Organics Soluble in Chloroform and Methanol.[1][4]

Spectroscopic Data

Spectroscopic analysis is critical for the structural elucidation and confirmation of 2-
Methylindoline.

» Mass Spectrometry (MS): The NIST WebBook provides the electron ionization mass
spectrum for 2-Methylindoline, which is a key tool for determining its molecular weight and
fragmentation pattern.[11] GC-MS data is also available, showing major peaks at m/z values
of 133, 118, and 117.[6]

« Infrared (IR) Spectroscopy: The NIST WebBook also contains the gas-phase IR spectrum for
2-Methylindoline, which is useful for identifying its functional groups.[12]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: While a specific spectrum for 2-
Methylindoline is referenced, detailed peak assignments require access to specialized
databases.[6][13] 1H NMR and 13C NMR are standard methods for confirming the
compound's hydrogen and carbon framework.
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Experimental Protocols

The determination of the physical properties of organic compounds like 2-Methylindoline
follows well-established laboratory procedures.

Determination of Boiling Point via Simple Distillation

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid.[14] For 2-Methylindoline, a simple distillation apparatus is used.

Methodology:

A sample of 2-Methylindoline (e.g., 10-20 mL) is placed in a round-bottom flask.

e The flask is connected to a distillation head, which is fitted with a thermometer and a
condenser.[14] The thermometer bulb should be positioned just below the side arm leading
to the condenser to accurately measure the temperature of the vapor.

o The flask is heated gently.

 As the liquid boils, the vapor rises, and its temperature is recorded by the thermometer. The
temperature will stabilize at the boiling point of the liquid.[14]

e The vapor then passes into the condenser, where it is cooled and reverts to a liquid, which is
collected in a receiving flask.[14]

e The recorded stable temperature is the boiling point. For 2-Methylindoline, this is expected
to be in the range of 228-229 °C.[8]
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Workflow for Boiling Point Determination.

Determination of Density

Density is the mass per unit volume of a substance.
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Methodology:

o An empty, dry pychometer (specific gravity bottle) of a known volume is weighed accurately.
e The pycnometer is filled with 2-Methylindoline.

e The filled pycnometer is weighed again.

e The mass of the 2-Methylindoline is determined by subtracting the mass of the empty
pycnhometer from the mass of the filled pycnometer.

» The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer. The measurement should be performed at a controlled temperature, typically 25
°C.[4][8]

Determination of Solubility

Solubility is assessed qualitatively to determine if a substance is soluble, partially soluble, or
insoluble in a given solvent.

Methodology:

o A small amount of 2-Methylindoline (e.g., 0.1 mL) is added to a test tube containing a
specific volume of the solvent (e.g., 2 mL) to be tested (e.g., water, ethanol, chloroform).[15]

e The mixture is agitated or vortexed to ensure thorough mixing.

e The mixture is observed to see if the solute dissolves completely, forming a single
homogeneous phase (soluble), if it dissolves partially, or if it remains as a separate phase
(insoluble).[15]

o For 2-Methylindoline, it is expected to be insoluble in water but soluble in organic solvents
like chloroform and methanol.[1][2][4]

Role as a Chemical Intermediate

2-Methylindoline is rarely the final product but rather a key starting material or intermediate in
multi-step syntheses. Its physical properties, especially boiling point and solubility, are critical
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for reaction setup, purification (e.g., distillation, extraction), and handling.
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2-Methylindoline as a Versatile Chemical Intermediate.
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Safety and Handling

A comprehensive understanding of a chemical's properties includes its safety profile.

o Hazards: 2-Methylindoline may cause skin, eye, and respiratory tract irritation.[2] It is
harmful if swallowed.[9] During a fire, it can generate irritating and highly toxic gases like
carbon monoxide and nitrogen oxides.[2]

¢ Handling: Use with adequate ventilation and wear appropriate personal protective equipment
(PPE), including chemical safety goggles and gloves.[2] Wash thoroughly after handling.
Keep the container tightly closed and away from heat, sparks, and open flames.[2]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such
as strong oxidizing agents and strong acids.[2] It is recommended to keep the container
tightly closed in a dark place under an inert atmosphere.[4][5]

Conclusion

2-Methylindoline is a valuable chemical compound with a well-defined set of physical
properties that are crucial for its application in research and industrial synthesis. Its high boiling
point, specific density, and solubility characteristics dictate the conditions required for its use in
creating a wide array of more complex molecules, including vital pharmaceuticals and dyes.
The experimental protocols outlined provide a basis for the verification of these properties,
ensuring quality control and consistency in its application. Adherence to proper safety and
handling procedures is paramount to mitigate the risks associated with its use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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